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Compound of Interest

Compound Name: (2-Butoxyethoxy)methanol

CAS No.: 84000-92-0

Cat. No.: B12643618

Get Quote

This guide provides an in-depth technical overview of (2-Butoxyethoxy)methanol, a widely

used solvent and chemical intermediate. Intended for researchers, scientists, and drug

development professionals, this document synthesizes critical information regarding its

registration under the Registration, Evaluation, Authorisation and Restriction of Chemicals

(REACH) regulation, its comprehensive safety profile, and practical handling protocols. The

information herein is grounded in authoritative sources to ensure accuracy and support

informed decision-making in experimental and developmental applications.

Introduction to (2-Butoxyethoxy)methanol
(2-Butoxyethoxy)methanol, also known as Diethylene Glycol Monobutyl Ether (DEGBE), is a

colorless liquid with a mild, pleasant odor.[1] It belongs to the family of glycol ethers and is

valued for its excellent solvency, chemical stability, and miscibility with water and many organic

solvents.[1] These properties make it a versatile component in a vast array of industrial and

commercial products, including coatings, cleaning products, and as a chemical intermediate.[2]
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It is crucial to distinguish (2-Butoxyethoxy)methanol (CAS No. 112-34-5) from a related

compound, 2-Butoxyethanol (CAS No. 111-76-2).[1][3] While both are glycol ethers, they

possess distinct physicochemical, toxicological, and regulatory profiles. This guide will focus

exclusively on (2-Butoxyethoxy)methanol.

REACH Registration and Regulatory Status
Under the European Union's REACH regulation, (2-Butoxyethoxy)methanol is a registered

substance, signifying that its properties and uses have been documented and evaluated by the

European Chemicals Agency (ECHA).[2]

Key Registration Details:

EC Number: 203-961-6[1][2]

CAS Number: 112-34-5[1][2]

Tonnage Band: ≥ 10,000 to < 100,000 tonnes per annum manufactured or imported into the

European Economic Area.[2]

The registration of (2-Butoxyethoxy)methanol under REACH indicates a significant level of

commercial use and necessitates a thorough understanding of its safety and handling

requirements for all downstream users.

Physicochemical Properties
A clear understanding of the physicochemical properties of (2-Butoxyethoxy)methanol is
fundamental to its safe handling and application.
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Property Value Source

Molecular Formula C8H18O3 [1]

Molecular Weight 162.23 g/mol [1]

Appearance Colorless liquid [1]

Odor Mild, pleasant [1]

Boiling Point 231 °C (448 °F) [1]

Melting Point -68.1 °C (-90.6 °F) [1]

Flash Point 78 °C (172 °F) [1]

Density 0.954 g/cm³ at 20 °C [1]

Vapor Pressure 0.01 mmHg at 20 °C [1]

Solubility in Water Miscible [1]

log Kow (Octanol-Water

Partition Coefficient)
0.56 [1]

Safety and Hazard Profile
Based on the harmonized classification and labeling (CLP) approved by the European Union,

(2-Butoxyethoxy)methanol causes serious eye irritation.[2] A comprehensive review of its

safety data is essential for risk assessment and the implementation of appropriate control

measures.

Toxicological Summary
Acute Effects:

Eye Irritation: Causes serious eye irritation.[2][4]

Skin Irritation: May cause skin irritation upon contact.[4] The material can be absorbed

through the skin.[4]
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Ingestion: May be irritating to the gastrointestinal tract and could cause nausea, vomiting,

and central nervous system depression if swallowed.[4]

Inhalation: While the vapor pressure is low, inhalation of high concentrations of vapor or mist

may cause respiratory irritation.

Chronic Effects:

Prolonged or repeated exposure may lead to kidney damage.[4]

Target Organs:

Eyes, skin, kidneys, and the central nervous system have been identified as potential target

organs.[4]

Ecotoxicological Profile
(2-Butoxyethoxy)methanol is not expected to be a significant environmental contaminant as it

biodegrades in soil and water.[3] It has a low potential for bioaccumulation, as indicated by its

log Kow value.[1][3]

Experimental Protocol: Safe Handling and Use in a
Laboratory Setting
The following protocol outlines the necessary steps for the safe handling of (2-
Butoxyethoxy)methanol in a research environment. This protocol is designed to be a self-

validating system, where adherence to each step inherently minimizes risk.

Objective: To safely dispense and use (2-Butoxyethoxy)methanol as a solvent in a laboratory

experiment.

Materials:

(2-Butoxyethoxy)methanol

Appropriate laboratory glassware

Personal Protective Equipment (PPE):
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Safety goggles or face shield

Chemical-resistant gloves (e.g., nitrile, neoprene)

Laboratory coat

Chemical fume hood

Spill kit appropriate for flammable liquids

Waste container for hazardous organic solvents

Methodology:

Preparation and Risk Assessment:

Before starting any work, review the Safety Data Sheet (SDS) for (2-
Butoxyethoxy)methanol.

Ensure the work area is clean and free of ignition sources.

Verify that the chemical fume hood is functioning correctly.

Donning Personal Protective Equipment (PPE):

Put on a laboratory coat, ensuring it is fully buttoned.

Wear safety goggles that provide a complete seal around the eyes. If there is a splash

hazard, a face shield should be worn in addition to goggles.

Select and wear appropriate chemical-resistant gloves. Check for any signs of degradation

or perforation before use.

Dispensing the Chemical:

All handling and dispensing of (2-Butoxyethoxy)methanol should be performed inside a

certified chemical fume hood to minimize inhalation exposure.

Carefully open the container, avoiding any splashing.
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Use a clean, dry pipette or graduated cylinder to measure the required volume.

Dispense the liquid slowly and carefully into the reaction vessel.

Securely close the stock container immediately after use.

Experimental Use:

Conduct all experimental procedures involving (2-Butoxyethoxy)methanol within the

chemical fume hood.

Avoid heating the substance near open flames. Use a heating mantle or a controlled

temperature bath if heating is required.

Waste Disposal:

Dispose of all waste containing (2-Butoxyethoxy)methanol in a designated hazardous

waste container.

Do not pour any amount of the chemical down the drain.

Contaminated materials such as gloves and pipette tips should also be disposed of as

hazardous waste.

Decontamination and Clean-up:

In case of a small spill, use an appropriate absorbent material from the spill kit to contain

and clean it up.

Wipe down the work surface in the fume hood with a suitable solvent and then with soap

and water.

Remove PPE in the correct order to avoid cross-contamination (gloves first, then

goggles/face shield, and finally the lab coat).

Wash hands thoroughly with soap and water after completing the work.

Visualization of Key Processes
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REACH Registration Logic
The following diagram illustrates the simplified logic of the REACH registration process for a

chemical substance like (2-Butoxyethoxy)methanol.

Chemical Substance
((2-Butoxyethoxy)methanol)

Manufacture or Import
(>1 tonne/year)

Preparation of
Registration Dossier

Submission to ECHA

Evaluation by ECHA

Substance Registered

Dossier Compliant

Request for
Further Information

Information Gaps

Potential for Restriction
or Authorization

Identified Risk

Click to download full resolution via product page

Caption: Simplified workflow of the REACH registration process.

Safe Handling Workflow
This diagram outlines the decision-making process for safely handling (2-
Butoxyethoxy)methanol in a laboratory setting.
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Start: Handling
(2-Butoxyethoxy)methanol

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Chemical
Fume Hood

Dispense Chemical
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Dispose of Waste in
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End: Procedure Complete
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Caption: Decision workflow for safe laboratory handling.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b12643618/docs?utm_src=pdf-body-img#2-butoxyethoxy-methanol-a-comprehensive-technical-guide-on-reach-registration-and-safety
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12643618?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
(2-Butoxyethoxy)methanol is a substance of significant industrial importance, and its

registration under REACH underscores the need for a thorough understanding of its properties

and associated risks. For researchers, scientists, and professionals in drug development,

adherence to stringent safety protocols is paramount. By integrating the information on its

physicochemical properties, toxicological profile, and safe handling procedures outlined in this

guide, users can mitigate risks and ensure the responsible application of this versatile

chemical.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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